2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide

• IUPAC Name: 2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(3-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C24H25N3O3S2/c1-15(2)11-12-27-23(29)22-21(18-9-4-5-10-19(18)30-22)26-24(27)32-14-20(28)25-16-7-6-8-17(13-16)31-3/h4-10,13,15H,11-12,14H2,1-3H3,(H,25,28)
• InChI Key: UUKHCJDWHFEUNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC(=CC=C4)SC
• Molecular Formula: C24H25N3O3S2
• Molecular Weight: 467.6 g/mol
• CAS No.: 900003-41-0

Description

2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}-N-[3-(methylsulfanyl)phenyl]acetamide is a useful research compound. Its molecular formula is C24H25N3O3S2 and its molecular weight is 467.6. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

Crystal structure analysis of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide, reveals a folded conformation around the methylene C atom of the thioacetamide bridge, indicating potential structural analogies and informing synthetic strategies and molecular interaction studies for the target compound (Subasri et al., 2016).

Synthetic Routes and Chemical Reactions

The synthesis of potent dual inhibitors involving the thieno[2,3-d]pyrimidine scaffold, such as classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates, showcases a methodology that could be applicable to the synthesis of the target compound, highlighting the flexibility of thieno[2,3-d]pyrimidine derivatives in medicinal chemistry (Gangjee et al., 2008). Additionally, novel thiopyrimidine-glucuronide compounds have been synthesized, demonstrating the utility of such scaffolds in generating compounds with promising biological activities, potentially including the target compound (Wanare, 2022).

Biological Activities

Research into derivatives of similar structural frameworks has revealed a variety of biological activities, including antimicrobial and anticancer properties. For example, novel thiazole, pyridone, pyrazole, chromene, and hydrazone derivatives bearing a biologically active sulfonamide moiety have shown promising results in antimicrobial evaluations (Darwish et al., 2014). Similarly, the synthesis and anticancer activity evaluation of 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives highlight the potential of such compounds in cancer therapy (Hafez & El-Gazzar, 2017).